Cas no 830324-07-7 (3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-)

3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]- structure
830324-07-7 structure
Product name:3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-
CAS No:830324-07-7
MF:C18H25NO3
MW:303.396005392075
CID:679456
PubChem ID:71416573

3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-
    • 4-[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]anilino]but-3-en-2-one
    • 4-{2-[(2-Butyl-1,3-dioxolan-2-yl)methyl]anilino}but-3-en-2-one
    • 830324-07-7
    • DTXSID20835952
    • Inchi: InChI=1S/C18H25NO3/c1-3-4-10-18(21-12-13-22-18)14-16-7-5-6-8-17(16)19-11-9-15(2)20/h5-9,11,19H,3-4,10,12-14H2,1-2H3
    • InChI Key: RFDGKZRRISOYON-UHFFFAOYSA-N
    • SMILES: CCCCC1(OCCO1)CC2=CC=CC=C2NC=CC(=O)C

Computed Properties

  • Exact Mass: 303.18344366g/mol
  • Monoisotopic Mass: 303.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.8
  • Topological Polar Surface Area: 47.6Ų

Recommend Articles

Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd